Flexible nanophosphor films doped with Mie resonators for enhanced out-coupling of the emission†
Journal of Materials Chemistry C Pub Date: 2018-12-07 DOI: 10.1039/C8TC05032E
Abstract
Herein, we present a general method to prepare self-standing flexible photoluminescent coatings of controlled opacity for integration into light-emitting diodes (LEDs) employing cost-effective solution-processing methods. From colloidal suspensions of nano-sized phosphors, we fabricate light-emitting transparent films that can be doped with spherical scatterers, which act as Mie resonators that trigger a controlled photoluminescence enhancement, evidenced by the reduction of the guided light along the layer. This results in an enhanced emission compared to that extracted from a bare phosphor layer. We show not only that emission is visible under ultraviolet-LED illumination for both rigid and flexible versions of the coatings, but we also prove the feasibility of the integration of these flexible conversion layers into such devices. We believe these results can contribute to develop more efficient and cost-effective illumination sources by providing efficient and easy-to-handle conversion layers susceptible to excitation by LEDs emitting at wavelengths in the near UV region.
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